Cas no 40508-21-2 (1-Octanaminium, N-ethyl-N,N-dioctyl-, bromide)

• Product Name: 1-Octanaminium, N-ethyl-N,N-dioctyl-, bromide
• CAS No: 40508-21-2
• MF: C₂₆H₅₆BrN
• MW: 462.633547782898
• CID: 2632290
• PubChem ID: 10939518
• Update Time: 2025-04-21

1-Octanaminium, N-ethyl-N,N-dioctyl-, bromide Chemical and Physical Properties

Names and Identifiers

• ethyl(trioctyl)azanium,bromide
• SCHEMBL4316887
• 1-Octanaminium, N-ethyl-N,N-dioctyl-, bromide
• DTXSID50449041
• 40508-21-2

• Inchi： 1S/C26H56N.BrH/c1-5-9-12-15-18-21-24-27(8-4,25-22-19-16-13-10-6-2)26-23-20-17-14-11-7-3;/h5-26H2,1-4H3;1H/q+1;/p-1
• InChI Key： ZXSBWHUKLNLVIR-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 461.35961Da
• Monoisotopic Mass: 461.35961Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 233
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų